![molecular formula C24H26ClN3O3S B2997015 3-butyl-2-((2-(4-chlorophenyl)-2-oxoethyl)thio)-6-morpholinoquinazolin-4(3H)-one CAS No. 689762-98-9](/img/structure/B2997015.png)
3-butyl-2-((2-(4-chlorophenyl)-2-oxoethyl)thio)-6-morpholinoquinazolin-4(3H)-one
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Description
3-butyl-2-((2-(4-chlorophenyl)-2-oxoethyl)thio)-6-morpholinoquinazolin-4(3H)-one is a useful research compound. Its molecular formula is C24H26ClN3O3S and its molecular weight is 472. The purity is usually 95%.
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Scientific Research Applications
Anti-inflammatory and Analgesic Applications
Quinazolinone derivatives have been synthesized and evaluated for their potential anti-inflammatory and analgesic activities. For instance, Farag et al. (2012) synthesized novel 4(3H)-quinazolinone derivatives, highlighting their screening for anti-inflammatory and analgesic activities. These compounds exhibit promising results, suggesting potential applications in treating inflammation and pain management Farag et al., 2012.
Antimicrobial and Anticonvulsant Activities
Rajasekaran et al. (2013) explored the synthesis of thioxoquinazolinone derivatives, investigating their antimicrobial and anticonvulsant activities. The study found that certain derivatives showed broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as fungi. Additionally, some compounds displayed potent anticonvulsant activity, indicating their potential use in developing treatments for bacterial infections and epilepsy Rajasekaran, V. Rajamanickam, & Sabarimuthu Darlinquine, 2013.
Potential Antitubercular Agents
G. K. Rao and R. Subramaniam (2015) synthesized a series of quinazolinone analogs substituted with benzothiophene and evaluated their antibacterial and antitubercular activities. Compounds within this series showed good activity against Mycobacterium tuberculosis, highlighting their potential as antitubercular agents Rao & Subramaniam, 2015.
Photoelectric Conversion in Solar Cells
Wu et al. (2009) conducted a study on the co-sensitization with near-IR absorbing cyanine dye to improve the photoelectric conversion efficiency of dye-sensitized solar cells. This research indicates the potential application of quinazolinone derivatives in enhancing the performance of renewable energy technologies, particularly in solar energy conversion Wu et al., 2009.
Properties
IUPAC Name |
3-butyl-2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-6-morpholin-4-ylquinazolin-4-one |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C24H26ClN3O3S/c1-2-3-10-28-23(30)20-15-19(27-11-13-31-14-12-27)8-9-21(20)26-24(28)32-16-22(29)17-4-6-18(25)7-5-17/h4-9,15H,2-3,10-14,16H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUCMNYDHIOOJNV-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C(=O)C2=C(C=CC(=C2)N3CCOCC3)N=C1SCC(=O)C4=CC=C(C=C4)Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26ClN3O3S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.0 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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